Cas no 612487-06-6 (1,1':4',1''-Terphenyl, 2',4,6'-trifluoro-4''-pentyl-)

• Product Name: 1,1':4',1''-Terphenyl, 2',4,6'-trifluoro-4''-pentyl-
• CAS No: 612487-06-6
• MF: C₂₃H₂₁F₃
• MW: 354.408056974411
• CID: 390824
• PubChem ID: 71374006
• Update Time: 2025-04-19

1,1':4',1''-Terphenyl, 2',4,6'-trifluoro-4''-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 2',4,6'-trifluoro-4''-pentyl-
• 1,3-difluoro-2-(4-fluorophenyl)-5-(4-pentylphenyl)benzene
• DTXSID70796807
• 612487-06-6
• 1~4~,2~2~,2~6~-Trifluoro-3~4~-pentyl-1~1~,2~1~:2~4~,3~1~-terphenyl
• 2',4,6'-Trifluoro-4''-pentyl-1,1':4',1''-terphenyl

• Inchi： 1S/C23H21F3/c1-2-3-4-5-16-6-8-17(9-7-16)19-14-21(25)23(22(26)15-19)18-10-12-20(24)13-11-18/h6-15H,2-5H2,1H3
• InChI Key： OFHWCKIXOUGKMV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C=CC(=CC=1)F)F)C1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 354.15953516g/mol
• Monoisotopic Mass: 354.15953516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 0Ų